Cas no 2138134-76-4 (1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl-)
1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl-
-
- Inchi: 1S/C9H12N6/c1-5-12-8(14-10)7-4-11-15(6-2-3-6)9(7)13-5/h4,6H,2-3,10H2,1H3,(H,12,13,14)
- InChI Key: FZEVWUFZOQLHFT-UHFFFAOYSA-N
- SMILES: C1(C)=NC(NN)=C2C=NN(C3CC3)C2=N1
1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685032-0.05g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 0.05g |
$1129.0 | 2023-03-10 | ||
| Enamine | EN300-685032-0.1g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 0.1g |
$1183.0 | 2023-03-10 | ||
| Enamine | EN300-685032-0.25g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 0.25g |
$1235.0 | 2023-03-10 | ||
| Enamine | EN300-685032-0.5g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 0.5g |
$1289.0 | 2023-03-10 | ||
| Enamine | EN300-685032-1.0g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-685032-2.5g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 2.5g |
$2631.0 | 2023-03-10 | ||
| Enamine | EN300-685032-5.0g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 5.0g |
$3894.0 | 2023-03-10 | ||
| Enamine | EN300-685032-10.0g |
1-cyclopropyl-4-hydrazinyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidine |
2138134-76-4 | 10.0g |
$5774.0 | 2023-03-10 |
1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl-
Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- (CAS No. 2138134-76-4)
The compound 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- (CAS No. 2138134-76-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a valuable scaffold for drug discovery. The presence of a cyclopropyl group and a hydrazinyl moiety enhances its reactivity and binding affinity, while the methyl substitution at the 6-position contributes to its stability and bioavailability. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and cancer therapy, aligning with current trends in precision medicine.
In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted therapy and personalized medicine. The 1H-Pyrazolo[3,4-d]pyrimidine derivatives, including 1-cyclopropyl-4-hydrazinyl-6-methyl-, have garnered attention for their ability to modulate key signaling pathways. For instance, their role in kinase inhibition is a hot topic in oncology, as kinases are often dysregulated in cancers. This compound's hydrazinyl group also opens avenues for further chemical modifications, making it a versatile intermediate in medicinal chemistry.
From a synthetic perspective, the preparation of 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. The introduction of the cyclopropyl ring typically employs cyclopropanation techniques, while the hydrazinyl group is introduced via nucleophilic substitution. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. Researchers frequently search for efficient synthesis methods and scalable protocols, reflecting the growing need for high-quality intermediates in drug development.
The pharmacological profile of this compound is another area of intense investigation. Its pyrazolo[3,4-d]pyrimidine core is structurally similar to purine bases, enabling it to interact with enzymes and receptors involved in nucleotide metabolism. This property is particularly relevant in the context of immunomodulation and anti-inflammatory therapies, where such interactions can be harnessed to modulate immune responses. Additionally, the methyl group at the 6-position may influence the compound's metabolic stability, a critical factor in its pharmacokinetic optimization.
Beyond its pharmaceutical applications, 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- is also explored in material science. Its conjugated system and heteroatom-rich structure make it a candidate for organic electronics and photovoltaic materials. The compound's ability to form stable complexes with metals could be leveraged in catalysis or sensor development, addressing the rising interest in sustainable and multifunctional materials. This dual applicability underscores its versatility and broadens its appeal across scientific disciplines.
In summary, 1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl- (CAS No. 2138134-76-4) is a promising compound with diverse applications in drug discovery, material science, and beyond. Its structural features, including the pyrazolo[3,4-d]pyrimidine core, cyclopropyl ring, and hydrazinyl group, offer numerous opportunities for innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
2138134-76-4 (1H-Pyrazolo[3,4-d]pyrimidine, 1-cyclopropyl-4-hydrazinyl-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)